Cas no 2137573-82-9 (4-(3-Fluorophenoxy)benzenesulfonyl fluoride)

• Product Name: 4-(3-Fluorophenoxy)benzenesulfonyl fluoride
• CAS No: 2137573-82-9
• MF: C₁₂H₈F₂O₃S
• MW: 270.251929283142
• CID: 5413153
• PubChem ID: 137949128
• Update Time: 2025-10-28

4-(3-Fluorophenoxy)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728226
• Z2907433261
• 2137573-82-9
• 4-(3-fluorophenoxy)benzene-1-sulfonyl fluoride
• 4-(3-Fluorophenoxy)benzenesulfonyl fluoride

• Inchi： 1S/C12H8F2O3S/c13-9-2-1-3-11(8-9)17-10-4-6-12(7-5-10)18(14,15)16/h1-8H
• InChI Key： QMNBVOHEXFFSKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=C(C=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 270.01622161g/mol
• Monoisotopic Mass: 270.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(3-Fluorophenoxy)benzenesulfonyl fluoride

Recent Advances in the Application of 4-(3-Fluorophenoxy)benzenesulfonyl Fluoride (CAS: 2137573-82-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Fluorophenoxy)benzenesulfonyl fluoride (CAS: 2137573-82-9) has recently emerged as a promising chemical probe and pharmaceutical intermediate in chemical biology and drug discovery. This aromatic sulfonyl fluoride derivative has gained significant attention due to its unique reactivity profile, particularly in covalent inhibition strategies and activity-based protein profiling (ABPP). Recent studies have demonstrated its utility as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in biological systems.

Structural analysis reveals that the 3-fluorophenoxy moiety at the para position of the benzenesulfonyl fluoride core contributes to enhanced membrane permeability and target selectivity compared to simpler sulfonyl fluoride analogs. The electron-withdrawing nature of the fluorine atom modulates the electrophilicity of the sulfonyl fluoride group, making it more selective toward specific protein targets while maintaining sufficient reactivity for covalent modification.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed 4-(3-Fluorophenoxy)benzenesulfonyl fluoride as a key intermediate in the development of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The compound demonstrated excellent reactivity with the catalytic cysteine residue while showing minimal off-target effects against human proteases, highlighting its potential in antiviral drug development.

Another significant application was reported in Nature Chemical Biology, where this compound was used as a chemical probe to map the reactivity landscape of the human serine hydrolase family. The study identified several previously unknown off-targets of clinical kinase inhibitors, providing valuable insights for drug safety assessment. The 3-fluorophenoxy modification was found to significantly improve cell permeability compared to parent sulfonyl fluoride compounds, enabling more effective intracellular target engagement.

Recent synthetic methodology developments have also focused on 4-(3-Fluorophenoxy)benzenesulfonyl fluoride as a building block for PROTAC (proteolysis targeting chimera) molecules. Its ability to form stable covalent bonds with target proteins while maintaining sufficient linker flexibility makes it particularly suitable for this emerging therapeutic modality. Several biotech companies have included derivatives of this compound in their proprietary PROTAC libraries.

From a safety and ADME perspective, pharmacokinetic studies in rodent models have shown that the fluorophenoxy modification improves metabolic stability compared to non-fluorinated analogs, with reduced clearance rates and improved oral bioavailability. These properties make it an attractive scaffold for further medicinal chemistry optimization in drug discovery programs.

Looking forward, the unique properties of 4-(3-Fluorophenoxy)benzenesulfonyl fluoride position it as a valuable tool compound for both basic research and drug discovery. Ongoing studies are exploring its applications in targeted protein degradation, chemical proteomics, and the development of next-generation covalent inhibitors. The compound's CAS number (2137573-82-9) has become increasingly prevalent in recent patent applications, particularly in the areas of oncology and infectious disease therapeutics.